Cas no 98532-13-9 (DL-Aspartic acid-2-13C,15N)

• Product Name: DL-Aspartic acid-2-13C,15N
• CAS No: 98532-13-9
• MF: C₄H₇NO₄
• MW: 135.088745355606
• CID: 1002554
• PubChem ID: 12598255
• Update Time: 2025-06-12

DL-Aspartic acid-2-13C,15N Chemical and Physical Properties

Names and Identifiers

• DL-ASPARTIC-2-13C-15N ACID
• 2-azanylbutanedioic acid
• DL-Aspartic acid-2-13C,15N
• DL-Aspartic acid-13C15N
• 2-(15N)azanyl(213C)butanedioic acid
• DTXSID50503915
• CS-0226206
• DL-Aspartic acid-2-13C,15N, 99 atom % 13C, 98 atom % 15N
• 98532-13-9
• HY-W015824S1
• DL-Aspartic acid-13C,15N
• (2-~13~C,~15~N)Aspartic acid

• Inchi： 1S/C4H7NO4/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H,6,7)(H,8,9)/i2+1,5+1
• InChI Key： CKLJMWTZIZZHCS-BFQMUAMKSA-N
• SMILES： OC([13CH](CC(=O)O)[15NH2])=O

Computed Properties

• Exact Mass: 135.03789743g/mol
• Monoisotopic Mass: 135.03789743g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 101
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.514
• Melting Point: >300 °C (dec.)(lit.)
• Refractive Index: 1.531
• Solubility: Not determined

DL-Aspartic acid-2-13C,15N Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on DL-Aspartic acid-2-13C,15N

Introduction to DL-Aspartic acid-2-13C,15N (CAS No. 98532-13-9)

DL-Aspartic acid-2-13C,15N (CAS No. 98532-13-9) is a valuable isotopically labeled compound used extensively in various scientific and pharmaceutical applications. This compound is a derivative of aspartic acid, a non-essential amino acid that plays a crucial role in numerous biological processes, including protein synthesis, neurotransmission, and energy metabolism. The incorporation of 13C and 15N isotopes makes it particularly useful for metabolic studies, drug metabolism research, and the development of diagnostic tools.

The chemical structure of DL-Aspartic acid-2-13C,15N consists of a central carbon atom bonded to an amino group (-NH2), a carboxyl group (-COOH), and a side chain (-CH2-COOH). The presence of the 13C isotope at the second carbon position and the 15N isotope in the amino group provides distinct advantages in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) analyses. These isotopic labels enhance the detectability and quantification of the compound in complex biological matrices, making it an indispensable tool in biochemical research.

In recent years, the use of isotopically labeled compounds like DL-Aspartic acid-2-13C,15N has gained significant attention in the field of metabolomics. Metabolomics is the comprehensive study of small molecules (metabolites) within cells, biofluids, tissues, or organisms. The ability to trace the fate of specific metabolites through metabolic pathways using labeled compounds has revolutionized our understanding of cellular metabolism. For instance, studies have utilized DL-Aspartic acid-2-13C,15N to investigate the role of aspartic acid in energy production and amino acid metabolism in various diseases such as cancer and diabetes.

In drug metabolism research, DL-Aspartic acid-2-13C,15N serves as a valuable tracer for studying the biotransformation of drugs in vivo. By incorporating this labeled compound into drug molecules or using it as a reference standard, researchers can track the metabolic fate of drugs and their metabolites with high precision. This information is crucial for optimizing drug dosing regimens and understanding potential drug-drug interactions. For example, a recent study published in the Journal of Pharmaceutical Sciences demonstrated the use of DL-Aspartic acid-2-13C,15N to elucidate the metabolic pathways of a novel antidiabetic agent.

The development of diagnostic tools has also benefited from the use of isotopically labeled compounds like DL-Aspartic acid-2-13C,15N. In mass spectrometry-based diagnostics, these compounds serve as internal standards to ensure accurate quantification and reduce analytical variability. This is particularly important in clinical settings where precise measurements are essential for diagnosing diseases and monitoring treatment efficacy. A study published in Clinical Chemistry highlighted the application of DL-Aspartic acid-2-13C,15N as an internal standard in liquid chromatography-mass spectrometry (LC-MS) assays for measuring biomarkers associated with neurodegenerative diseases.

Beyond its applications in research and diagnostics, DL-Aspartic acid-2-13C,15N has potential implications in nutritional science. Aspartic acid is an important component of dietary proteins and plays a role in maintaining muscle function and overall health. The use of isotopically labeled aspartic acid can help researchers understand how dietary intake affects metabolic processes and nutrient utilization. A recent study published in the Journal of Nutrition explored the effects of dietary supplementation with labeled aspartic acid on muscle protein synthesis in older adults.

In conclusion, DL-Aspartic acid-2-13C,15N (CAS No. 98532-13-9) is a versatile compound with wide-ranging applications in biochemical research, drug metabolism studies, diagnostics, and nutritional science. Its unique isotopic labeling provides enhanced detectability and quantification capabilities, making it an invaluable tool for advancing our understanding of biological processes and developing innovative medical solutions.